Cas no 1895588-90-5 (2-(4-aminobutyl)-5-chlorophenol)

2-(4-Aminobutyl)-5-chlorophenol is a chlorinated phenolic compound featuring both an amine and a hydroxyl functional group, making it a versatile intermediate in organic synthesis. The presence of the aminobutyl chain enhances its solubility in polar solvents, while the chloro-substituted aromatic ring contributes to its reactivity in electrophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs can be leveraged for the development of bioactive molecules. Its well-defined chemical properties and stability under standard conditions make it a reliable reagent for targeted modifications in complex synthetic pathways.

2-(4-aminobutyl)-5-chlorophenol structure

1895588-90-5 structure

Product Name:2-(4-aminobutyl)-5-chlorophenol

CAS No:1895588-90-5

MF:C₁₀H₁₄ClNO

MW:199.677261829376

CID:6104352

PubChem ID:117288905

Update Time:2025-05-27

2-(4-aminobutyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

- 2-(4-aminobutyl)-5-chlorophenol
- EN300-1982596
- 1895588-90-5
- Inchi： 1S/C10H14ClNO/c11-9-5-4-8(10(13)7-9)3-1-2-6-12/h4-5,7,13H,1-3,6,12H2
- InChI Key： JFFPZINDRVOPQE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)O)CCCCN

Computed Properties

Exact Mass: 199.0763918g/mol
Monoisotopic Mass: 199.0763918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.2Å²

2-(4-aminobutyl)-5-chlorophenol Pricemore >>

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